Cas no 1805884-55-2 (7-Bromomethyl-1H-benzimidazole-5-carboxamide)

• Product Name: 7-Bromomethyl-1H-benzimidazole-5-carboxamide
• CAS No: 1805884-55-2
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 4825717
• Update Time: 2025-11-06

7-Bromomethyl-1H-benzimidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Bromomethyl-1H-benzimidazole-5-carboxamide

• Inchi： 1S/C9H8BrN3O/c10-3-6-1-5(9(11)14)2-7-8(6)13-4-12-7/h1-2,4H,3H2,(H2,11,14)(H,12,13)
• InChI Key： QDZIPBAVHNLABP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(N)=O)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8

Additional information on 7-Bromomethyl-1H-benzimidazole-5-carboxamide

7-Bromomethyl-1H-benzimidazole-5-carboxamide (CAS No. 1805884-55-2): An Emerging Compound in Medicinal Chemistry

7-Bromomethyl-1H-benzimidazole-5-carboxamide (CAS No. 1805884-55-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antiparasitic, antifungal, and anticancer properties.

The benzimidazole scaffold is a well-known privileged structure in drug discovery, and the introduction of a bromomethyl group at the 7-position and a carboxamide group at the 5-position in 7-Bromomethyl-1H-benzimidazole-5-carboxamide adds to its chemical versatility and biological potential. The bromomethyl group can serve as a reactive handle for further derivatization, while the carboxamide moiety can enhance solubility and binding affinity to target proteins.

Recent studies have highlighted the potential of 7-Bromomethyl-1H-benzimidazole-5-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its anticancer properties, 7-Bromomethyl-1H-benzimidazole-5-carboxamide has shown promise in the treatment of parasitic infections. A research team from the University of California demonstrated that this compound effectively inhibits the growth of Trypanosoma cruzi, the causative agent of Chagas disease. The bromomethyl group appears to play a crucial role in disrupting the parasite's metabolic pathways, leading to cell death.

The pharmacokinetic profile of 7-Bromomethyl-1H-benzimidazole-5-carboxamide has also been investigated. Preliminary studies indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further preclinical development. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

In terms of safety, initial toxicity assessments suggest that 7-Bromomethyl-1H-benzimidazole-5-carboxamide is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive toxicity studies are essential to ensure its safety for human use. These studies will help identify any potential adverse effects and guide dose selection for clinical trials.

The synthetic route for 7-Bromomethyl-1H-benzimidazole-5-carboxamide has been optimized to improve yield and purity. A multi-step synthesis involving bromination, amidation, and cyclization reactions has been developed. This synthetic strategy provides a scalable and cost-effective method for producing the compound in sufficient quantities for preclinical and clinical testing.

The future prospects for 7-Bromomethyl-1H-benzimidazole-5-carboxamide are promising. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its potential as a lead compound for drug development. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 7-Bromomethyl-1H-benzimidazole-5-carboxamide (CAS No. 1805884-55-2) represents an exciting opportunity in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent.